1-allyl-5-{[2,5-dimethyl-1-(4-pyridinyl)-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
1-allyl-5-{[2,5-dimethyl-1-(4-pyridinyl)-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0934017
InChI:
InChI=1S/C19H18N4O2S/c1-4-9-22-18(25)16(17(24)21-19(22)26)11-14-10-12(2)23(13(14)3)15-5-7-20-8-6-15/h4-8,10-11H,1,9H2,2-3H3,(H,21,24,26)/b16-11-
SMILES:
CC1=CC(=C(N1C2=CC=NC=C2)C)C=C3C(=O)NC(=S)N(C3=O)CC=C
Molecular Formula:
C19H18N4O2S
Molecular Weight:
366.4 g/mol
1-allyl-5-{[2,5-dimethyl-1-(4-pyridinyl)-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.:
Cat. No.: VC0934017
Molecular Formula: C19H18N4O2S
Molecular Weight: 366.4 g/mol
* For research use only. Not for human or veterinary use.
![1-allyl-5-{[2,5-dimethyl-1-(4-pyridinyl)-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C19H18N4O2S |
|---|---|
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | (5Z)-5-[(2,5-dimethyl-1-pyridin-4-ylpyrrol-3-yl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C19H18N4O2S/c1-4-9-22-18(25)16(17(24)21-19(22)26)11-14-10-12(2)23(13(14)3)15-5-7-20-8-6-15/h4-8,10-11H,1,9H2,2-3H3,(H,21,24,26)/b16-11- |
| Standard InChI Key | XQPCBRHKOCZGNW-WJDWOHSUSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC=NC=C2)C)/C=C\3/C(=O)NC(=S)N(C3=O)CC=C |
| SMILES | CC1=CC(=C(N1C2=CC=NC=C2)C)C=C3C(=O)NC(=S)N(C3=O)CC=C |
| Canonical SMILES | CC1=CC(=C(N1C2=CC=NC=C2)C)C=C3C(=O)NC(=S)N(C3=O)CC=C |
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